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Compound of Interest

Compound Name: BigLEN(mouse)

Cat. No.: B2763617 Get Quote

For researchers, scientists, and drug development professionals working with

BigLEN(mouse), a GPR171 agonist, adherence to strict safety protocols is paramount to

ensure personal safety and prevent environmental contamination.[1] This document provides

essential, immediate safety and logistical information, including operational and disposal plans,

based on the substance's Material Safety Data Sheet (MSDS).

Hazard Identification and Classification
BigLEN(mouse) is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[2] It is crucial to prevent its release into the environment.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling BigLEN(mouse) to
minimize exposure.
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PPE Category Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Skin and Body Impervious clothing

Respiratory Suitable respirator

Data sourced from the BigLEN(mouse) TFA

Material Safety Data Sheet.[2]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of BigLEN(mouse) and

ensuring a safe laboratory environment.

Procedure Protocol

Handling

Avoid inhalation, and contact with eyes and

skin.[2] Use only in areas with appropriate

exhaust ventilation.[2] Do not eat, drink, or

smoke when using this product.[2] Wash skin

thoroughly after handling.[2]

Storage

Keep the container tightly sealed in a cool, well-

ventilated area.[2] Store at -20°C (as a powder)

or -80°C (in solvent).[2] Keep away from direct

sunlight and sources of ignition.[2]

Data sourced from the BigLEN(mouse) TFA

Material Safety Data Sheet.[2]

Accidental Release and First Aid Measures
In the event of accidental exposure or release, immediate and appropriate action must be

taken.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, removing any contact lenses.[2] Seek

prompt medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of

water.[2] Remove contaminated clothing and

shoes.[2] Call a physician.[2]

Inhalation

Relocate to fresh air immediately.[2] If breathing

is difficult, provide cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[2]

Ingestion
Wash out the mouth with water.[2] Do NOT

induce vomiting.[2] Call a physician.[2]

Accidental Release

Use full personal protective equipment.[2] Avoid

breathing vapors, mist, dust, or gas.[2] Ensure

adequate ventilation.[2] Absorb solutions with a

liquid-binding material and decontaminate

surfaces with alcohol.[2]

Data sourced from the BigLEN(mouse) TFA

Material Safety Data Sheet.[2]

Disposal Plan
All waste containing BigLEN(mouse) must be managed as hazardous waste.
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Waste Type Disposal Protocol

Contents and Container
Dispose of at an approved waste disposal plant.

[2]

Spillage
Collect spillage and dispose of contaminated

material according to approved procedures.[2]

Data sourced from the BigLEN(mouse) TFA

Material Safety Data Sheet.[2]

Experimental Workflow: Handling and Disposal of
BigLEN(mouse)
The following diagram outlines the standard operational procedure for working with and

disposing of BigLEN(mouse).
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Preparation

Handling

Post-Experiment & Disposal

Don Appropriate PPE:
- Safety Goggles

- Protective Gloves
- Impervious Clothing

- Respirator

Work in a well-ventilated area

Handle BigLEN(mouse)
Avoid contact and inhalation

Perform Experiment

Collect all waste
(contaminated PPE, containers, etc.)

Dispose of waste in a designated,
labeled hazardous waste container

Decontaminate work surfaces

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Workflow for safe handling and disposal of BigLEN(mouse).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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